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Compound of Interest

Compound Name:
AL(III) Phthalocyanine chloride

tetrasulfonic acid

CAS No.: 100180-30-1

Cat. No.: B3318531

Get Quote

Executive Summary & Chemical Identity
Al(III) Phthalocyanine chloride tetrasulfonic acid (AlPcS4) is a potent second-generation

photosensitizer used primarily in photodynamic therapy (PDT) research.[1] Unlike standard

organic dyes, its disposal is governed by three distinct hazard characteristics: photosensitivity

(ROS generation), acidity (sulfonic acid groups), and metal content (Aluminum).

Standard "down the drain" disposal is strictly prohibited due to environmental persistence and

potential phototoxicity to aquatic life. This guide outlines a containment-first approach to

disposal, ensuring compliance with RCRA guidelines and protecting laboratory personnel from

inadvertent singlet oxygen exposure.
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Property Data

CAS Number 100180-30-1 (or isomer specific 144082-45-1)

Formula C₃₂H₁₆AlClN₈O₁₂S₄

Solubility Highly Water Soluble (Hydrophilic)

Absorption Max ~675 nm (Red/NIR region)

Primary Hazard
Skin/Eye Irritant, Photosensitizer (Generates

¹O₂)

RCRA Status
Not P- or U-listed; Evaluate for Characteristic

Corrosivity (D002)

Hazard Assessment: The "Why" Behind the Protocol
To ensure safety, we must understand the causality of the hazards. We do not simply follow

rules; we mitigate specific chemical mechanisms.[2][3][4][5]

A. Photosensitization & Reactive Oxygen Species (ROS)
Mechanism: Upon exposure to ambient light (specifically red/NIR), AlPcS4 transitions to a

triplet state, transferring energy to ground-state oxygen to form singlet oxygen (¹O₂). Risk: If

AlPcS4 waste is left in clear containers on a benchtop, it actively generates ROS. This can

degrade copresent plasticizers in waste containers or react with other organic solvents in the

waste stream, creating pressurized or unstable byproducts. Control: All waste streams must be

light-shielded immediately.

B. Polysulfonic Acidity
Mechanism: The "tetrasulfonic acid" moiety imparts significant acidity to the molecule in its free

acid form. Risk: High concentrations can lower the pH of waste mixtures below 2.0, classifying

it as RCRA Corrosive Waste (D002). Control: pH verification is mandatory before consolidating

with general aqueous waste.

C. Metal Toxicity
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Mechanism: The central Aluminum (Al³⁺) ion is chelated. Risk: While Aluminum is less

regulated than heavy metals like Mercury or Lead, it is still an environmental pollutant. Control:

Segregate as Aqueous Metal Waste to prevent contamination of standard organic streams.

Pre-Disposal Stabilization (The "Dark Protocol")
Before moving waste to the central accumulation area, perform these stabilization steps at the

point of generation.

Light Exclusion:

Wrap all waste containers (vials, tubes, beakers) in aluminum foil immediately after use.

Alternatively, use amber high-density polyethylene (HDPE) containers.

Deactivation (Optional but Recommended for High Conc.):

If disposing of a concentrated stock solution (>10 mM), dilute 1:10 with water to reduce

localized acidity and ROS density.

Note: Chemical quenching (e.g., with ascorbic acid) is generally unnecessary for disposal

unless specified by local EHS for large volumes.

Step-by-Step Disposal Workflows
Scenario A: Liquid Waste (Stock Solutions & Buffers)
This is the most common waste form in PDT research.

Characterize the Solvent:

Aqueous (Water/PBS): Most AlPcS4 is dissolved in water.

Organic (DMSO/Methanol): Stock solutions are often prepared in DMSO.

pH Check (Aqueous Only):

Dip a pH strip into the waste.
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If pH < 4: Neutralize with Sodium Bicarbonate (NaHCO₃) or dilute until pH is 5–9.

If pH is Neutral: Proceed to containerization.

Containerize:

Transfer to a screw-top HDPE waste container.

Crucial: Do NOT fill >90% to allow for thermal expansion.

Labeling:

Aqueous: "Aqueous Waste with Toxic Metal (Aluminum) - pH Neutral."

Organic: "Organic Solvent Waste (DMSO) with Trace Metal (Aluminum)."

Add Warning: "PHOTOSENSITIZER – KEEP DARK."

Scenario B: Solid Waste (Pipette Tips, Vials, Gloves)
Segregation:

Do not throw purple/blue stained tips into regular trash.

Packaging:

Place contaminated solids into a clear heavy-duty waste bag.

Double bag if tips are sharp to prevent puncture.

Labeling:

Tag as "Debris Contaminated with Chemical Photosensitizer."

Waste Stream Decision Matrix
The following diagram illustrates the logical flow for categorizing AlPcS4 waste.
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Figure 1: Decision tree for segregating AlPcS4 waste streams based on solvent and acidity.
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Emergency Procedures (Spill Response)
In the event of a spill outside the fume hood:

Dim Lights: Immediately turn off overhead lights or close blinds to prevent photo-activation of

the spilled material.

PPE: Wear nitrile gloves, lab coat, and safety goggles.

Absorb:

Liquids: Cover with absorbent pads or vermiculite.

Solids: Wet a paper towel to wipe up dust (avoid creating aerosols).

Clean: Wipe the surface with water, followed by a mild detergent.

Disposal: Place all cleanup materials into a hazardous waste bag and label as "AlPcS4 Spill

Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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